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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions

for ethyl diphenylphosphinate (CAS No. 1733-55-7). The information is intended to equip

researchers, scientists, and drug development professionals with the necessary knowledge to

handle this chemical safely in a laboratory setting.

Chemical Identification and Properties
Ethyl diphenylphosphinate is a chemical compound with the molecular formula C₁₄H₁₅O₂P.[1]

[2] It is essential to be familiar with its physical and chemical properties to ensure safe handling

and storage.

Table 1: Physical and Chemical Properties of Ethyl Diphenylphosphinate
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Property Value Source

CAS Number 1733-55-7 [1][2]

Molecular Formula C₁₄H₁₅O₂P [1][2]

Molecular Weight 246.24 g/mol [1]

Appearance Data not readily available

Boiling Point Data not readily available

Melting Point Data not readily available

Flash Point Data not readily available

Density Data not readily available

Solubility Data not readily available

Hazard Identification and Classification
Ethyl diphenylphosphinate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). Understanding its

hazards is paramount for implementing appropriate safety measures.

Table 2: GHS Hazard Classification for Ethyl Diphenylphosphinate

Hazard Class Category

Acute toxicity, oral 4

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2

Specific target organ toxicity, single exposure;

Respiratory tract irritation
3

Source:[1]

Pictogram:
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Signal Word: Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Toxicity Data
Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%), for ethyl diphenylphosphinate are not readily available in the public

domain based on the conducted search. The GHS classification of Acute Toxicity (Oral),

Category 4, indicates an LD50 value in the range of 300 to 2000 mg/kg body weight for rats.

However, a precise value for this specific chemical has not been located.

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize the risk of exposure to ethyl diphenylphosphinate.
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Safe Handling of Ethyl Diphenylphosphinate

Exposure Response

Storage
- Store in a well-ventilated place.
- Keep container tightly closed.

General Handling
- Avoid breathing dust/fume/gas/mist/vapors/spray.

- Wash hands thoroughly after handling.
- Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE)
- Wear protective gloves.

- Wear eye protection (safety glasses/goggles).
- Wear protective clothing.

Emergency Procedures
- In case of fire: Use appropriate media.

- Spills: Absorb with inert material and dispose of properly.

If Swallowed
- Call a POISON CENTER or doctor if you feel unwell.

- Rinse mouth.

In case of exposure

If on Skin
- Wash with plenty of water.

- If skin irritation occurs: Get medical advice/attention.

In case of exposure

If in Eyes
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do. Continue rinsing.
- If eye irritation persists: Get medical advice/attention.

In case of exposure

If Inhaled
- Remove person to fresh air and keep comfortable for breathing.

- Call a POISON CENTER or doctor if you feel unwell.

In case of exposure

Click to download full resolution via product page

Figure 1: Logical relationship of handling precautions for ethyl diphenylphosphinate.

Experimental Protocols: General Safe Handling
Workflow
While a specific, detailed experimental protocol for handling ethyl diphenylphosphinate was

not found, a general workflow for handling hazardous chemicals in a laboratory setting should

be strictly followed. This workflow emphasizes a systematic approach to safety from planning to

disposal.

General Experimental Workflow for Handling Hazardous Chemicals

1. Planning & Risk Assessment
- Review SDS.

- Identify hazards.
- Prepare for emergencies.

2. Preparation
- Assemble all necessary equipment and PPE.

- Ensure fume hood is operational.

Proceed if safe 3. Chemical Handling
- Don appropriate PPE.

- Work within a fume hood.
- Dispense required amount carefully.

4. Reaction/Procedure
- Monitor the experiment continuously.

- Maintain containment.

5. Decontamination & Cleanup
- Clean work area thoroughly.
- Decontaminate equipment.

6. Waste Disposal
- Segregate and label waste properly.

- Dispose of according to institutional guidelines.

Click to download full resolution via product page
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Figure 2: A general experimental workflow for the safe handling of hazardous chemicals.

Detailed Methodologies for Key Stages:

1. Planning & Risk Assessment:

Thoroughly read and understand the Safety Data Sheet (SDS) for ethyl
diphenylphosphinate.

Identify all potential hazards associated with the chemical and the planned procedure.

Ensure that emergency equipment, such as a safety shower, eyewash station, and

appropriate fire extinguisher, is accessible and in working order.

Have a spill kit readily available.

2. Preparation:

Gather all necessary laboratory equipment, ensuring it is in good condition.

Select and inspect the appropriate Personal Protective Equipment (PPE), including

chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

Verify the proper functioning of the chemical fume hood.

3. Chemical Handling:

Always wear the prescribed PPE.

Conduct all manipulations of ethyl diphenylphosphinate within a certified chemical fume

hood to minimize inhalation exposure.

When transferring the chemical, use appropriate tools (e.g., spatula, pipette) to avoid

direct contact and spills.

4. Reaction/Procedure:

Continuously monitor the experimental setup for any signs of unexpected reactions or

releases.
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Ensure the reaction vessel is properly contained to prevent any leaks or splashes.

5. Decontamination & Cleanup:

Upon completion of the experiment, thoroughly clean the work area with an appropriate

solvent and decontaminating agent.

Properly clean and decontaminate all glassware and equipment that came into contact

with ethyl diphenylphosphinate.

6. Waste Disposal:

Collect all waste materials, including contaminated PPE and cleaning materials, in a

clearly labeled, sealed, and compatible waste container.

Dispose of the hazardous waste in accordance with your institution's and local

environmental regulations.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Table 3: First Aid Measures for Ethyl Diphenylphosphinate Exposure
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Exposure Route First Aid Procedure

Ingestion
If swallowed, rinse mouth. Call a POISON

CENTER or doctor/physician if you feel unwell.

Inhalation

If inhaled, remove the person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Skin Contact

If on skin, wash with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.

Spill Response:

Small Spills:

Ensure proper ventilation and wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for hazardous waste disposal.

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Incompatible Materials
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Information regarding specific chemical incompatibilities for ethyl diphenylphosphinate is not

readily available. However, as a general precaution, it should be stored away from strong

oxidizing agents, strong acids, and strong bases.

Signaling Pathways and Experimental Workflows
The search for information did not yield any specific biological signaling pathways in which

ethyl diphenylphosphinate is known to be involved. Therefore, a diagram for a signaling

pathway cannot be provided. The general experimental workflow for handling hazardous

chemicals, as depicted in Figure 2, should be adopted and customized for any specific

laboratory procedure involving this compound.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal risk assessment or professional safety advice. Always

consult the most up-to-date Safety Data Sheet (SDS) for ethyl diphenylphosphinate and

follow all applicable institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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